Cas no 2763993-68-4 ((9H-fluoren-9-yl)methyl N-(4-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(4-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate
• CAS No: 2763993-68-4
• MF: C₂₄H₂₁NO₃
• MW: 371.428446531296
• CID: 5562434
• PubChem ID: 165998666
• Update Time: 2025-11-06

(9H-fluoren-9-yl)methyl N-(4-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37386585
• 2763993-68-4
• (9H-fluoren-9-yl)methyl N-(4-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

• Inchi： 1S/C24H21NO3/c26-23-11-5-10-19-20(23)12-13-22(19)25-24(27)28-14-21-17-8-3-1-6-15(17)16-7-2-4-9-18(16)21/h1-11,21-22,26H,12-14H2,(H,25,27)
• InChI Key： QNBIUKKIYMNFCG-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=CC=C(C=2CC1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 371.15214353g/mol
• Monoisotopic Mass: 371.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-(4-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

The Compound CAS No. 2763993-68-4: (9H-fluoren-9-yl)methyl N-(4-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

The compound with CAS No. 2763993-68-4, commonly referred to as (9H-fluoren-9-yl)methyl N-(4-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, is a highly specialized organic compound with significant applications in the fields of organic synthesis and materials science. This compound has garnered attention due to its unique structural features and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of complex molecular interactions.

The fluorenylmethyloxycarbonyl (Fmoc) group, a key component of this compound, has been extensively utilized in peptide synthesis as a protecting group for amino acids. The integration of this group with the indenyl moiety introduces a level of complexity that enhances its utility in various chemical reactions. Researchers have explored its reactivity under different conditions, revealing its potential for use in the construction of bioactive molecules and advanced polymers.

Recent advancements in synthetic chemistry have led to the development of more efficient methods for synthesizing (9H-fluoren-9-yl)methyl N-(4-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. These methods often involve multi-step processes that leverage the versatility of fluorenyl groups and their compatibility with diverse reaction conditions. The compound's ability to undergo selective transformations has made it a valuable tool in the creation of intricate molecular architectures.

In terms of applications, this compound has found significant use in the field of drug discovery. Its ability to act as a precursor for bioactive compounds has been extensively studied, with researchers exploring its potential in the development of new therapeutic agents. The integration of this compound into drug delivery systems has also been a topic of interest, particularly due to its biocompatibility and stability under physiological conditions.

Moreover, the compound's role in materials science cannot be overlooked. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated its potential as a component in light-emitting diodes (LEDs) and solar cells, highlighting its contribution to the development of next-generation electronic materials.

The synthesis and characterization of (9H-fluoren-9-yl)methyl N-(4-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate have been documented in numerous scientific journals, with researchers emphasizing its structural integrity and reactivity under various conditions. Its ability to participate in both nucleophilic and electrophilic reactions has made it a versatile building block in organic synthesis.

In conclusion, CAS No. 2763993-68